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Compound of Interest

Compound Name: LML134

Cat. No.: B15609428

Get Quote

LML134 Technical Support Center
For Researchers, Scientists, and Drug Development Professionals

This technical support center provides detailed information on the dose-response relationship

and toxicity profile of LML134, a novel histamine H3 receptor inverse agonist. The following

resources are designed to assist researchers in their experimental design and troubleshooting

efforts.

Frequently Asked Questions (FAQs)
Q1: What is the mechanism of action of LML134?

A1: LML134 is a potent and selective histamine H3 receptor inverse agonist. The histamine H3

receptor is an autoreceptor on histaminergic neurons in the brain. By acting as an inverse

agonist, LML134 blocks the constitutive activity of the H3 receptor, leading to increased

synthesis and release of histamine. Elevated histamine levels in the brain promote

wakefulness, which is the basis for its investigation in treating sleep-wake disorders.

Q2: What were the key clinical trials conducted for LML134?
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A2: Two key clinical trials have been identified for LML134:

NCT02334449: A first-in-human, randomized, double-blind, placebo-controlled, single and

multiple ascending dose study to assess the safety, tolerability, and pharmacokinetics of

LML134 in healthy volunteers.[1]

CLML134X2201 (NCT03141086): A randomized, subject and investigator-blinded, placebo-

controlled, cross-over, multi-center Proof of Concept (PoC) study to assess the wakefulness-

promoting effect, safety, tolerability, and pharmacokinetics of LML134 in patients with Shift

Work Disorder (SWD).[2] This trial was stopped early for reasons unrelated to safety.[3]

Q3: What is the main takeaway from the LML134 clinical trials regarding safety?

A3: Based on the available data from the clinical trial in patients with shift work disorder

(CLML134X2201), LML134 was considered to be safe for the participants.[3] The most

commonly reported adverse event was headache.[3]

Troubleshooting Guide
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Issue Encountered Possible Cause Recommended Action

Variability in Efficacy Results

(e.g., inconsistent changes in

sleep latency)

Individual differences in drug

metabolism or baseline

sleepiness.

Ensure consistent baseline

assessments of sleepiness

using standardized tests like

the Multiple Sleep Latency Test

(MSLT). Consider genotyping

for relevant metabolic enzymes

if significant inter-individual

variability is observed.

Higher than Expected

Incidence of Headaches

This is a known potential side

effect of LML134.

Monitor participants closely for

the incidence and severity of

headaches. Record all

instances and consider dose

adjustments or symptomatic

treatment as per the study

protocol.

Diminished Efficacy Over Time

The therapeutic effect of

LML134 was observed to

decrease around 9.5 hours

after administration in the shift

work disorder trial.[3]

For experiments requiring

sustained wakefulness,

consider the pharmacokinetic

profile of LML134, which

reaches its highest blood

levels approximately 3 hours

after administration.[3] Dosing

schedules should be designed

accordingly.

Quantitative Data Summary
Toxicity Profile: Adverse Events in Shift Work Disorder
Patients (CLML134X2201)
Specific dose levels for LML134 in this trial were not publicly disclosed in the available

documents. The following table summarizes the overall incidence of adverse events.
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Adverse Event Category LML134 (N=21) Placebo (N=23)

Any Adverse Event 24% (5 participants) 13% (3 participants)

Serious Adverse Events 0% (0 participants) 0% (0 participants)

Discontinuation due to Adverse

Events
10% (2 participants) 0% (0 participants)

Most Common Adverse Event Headache Not Specified

Source: Novartis Clinical Trial Results Summary for CLML134X2201.[3]

Pharmacokinetic Profile in Shift Work Disorder Patients
(CLML134X2201)

Parameter Value

Time to Maximum Concentration (Tmax) Approximately 3 hours

Source: Novartis Clinical Trial Results Summary for CLML134X2201.[3]

Experimental Protocols
Multiple Sleep Latency Test (MSLT) Protocol
The MSLT is a standardized test used to objectively measure sleepiness. The protocol for the

CLML134X2201 trial involved the following key steps:

Overnight Polysomnography (PSG): A PSG is performed the night before the MSLT to rule

out other sleep disorders and to ensure adequate sleep duration.

MSLT Naps: The test consists of four or five scheduled nap opportunities, typically starting

1.5 to 3 hours after the major sleep period. Naps are spaced 2 hours apart.

Procedure for each nap:

The patient is asked to lie quietly in a dark, quiet room and try to fall asleep.
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Standard polysomnographic monitoring is used to determine sleep onset.

Sleep Latency is defined as the time from "lights out" to the first epoch of any stage of

sleep.

If the patient does not fall asleep within 20 minutes, the nap is concluded, and the sleep

latency is recorded as 20 minutes.

If the patient falls asleep, they are allowed to sleep for 15 minutes.

Data Analysis: The mean sleep latency across all naps is calculated. A mean sleep latency of

less than 8 minutes is generally considered indicative of excessive daytime sleepiness.

Signaling Pathway and Experimental Workflow
Diagrams
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Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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